7-(3-bromobenzyl)-8-(sec-butylthio)-3-methyl-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 7-[(3-bromophenyl)methyl]-8-butan-2-ylsulfanyl-3-methylpurine-2,6-dione
• InChI: InChI=1S/C17H19BrN4O2S/c1-4-10(2)25-17-19-14-13(15(23)20-16(24)21(14)3)22(17)9-11-6-5-7-12(18)8-11/h5-8,10H,4,9H2,1-3H3,(H,20,23,24)
• InChI Key: HIRXESUBTAROCZ-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)SC1=NC2=C(N1CC3=CC(=CC=C3)Br)C(=O)NC(=O)N2C
• Molecular Formula: C17H19BrN4O2S
• Molecular Weight: 423.3 g/mol
• CAS No.: 331675-61-7

Description

7-(3-bromobenzyl)-8-(sec-butylthio)-3-methyl-1H-purine-2,6(3H,7H)-dione, also known as BBR 3464, is a synthetic compound that has been extensively studied for its potential use in cancer treatment. The compound has shown promising results in preclinical studies and has been shown to have a unique mechanism of action that sets it apart from other cancer drugs.

Scientific Research Applications

Bromophenols Coupled with Nucleoside Bases

Bromophenols coupled with nucleoside bases, including derivatives similar to 7-(3-bromobenzyl)-8-(sec-butylthio)-3-methyl-1H-purine-2,6(3H,7H)-dione, have been isolated from the red alga Rhodomela confervoides. These compounds are identified for their unique structural properties, analyzed using spectroscopic and chemical methods (Ma et al., 2007).

Synthesis and Antidepressant Properties

The synthesis and antidepressant properties of related purine diones have been studied. These compounds, synthesized through specific reactions, exhibited antidepressant activity at certain dosages (Khaliullin et al., 2018).

Thietanyl Protection in Synthesis

The use of thietanyl protecting group in the synthesis of 8-substituted 1-benzyl-3-methyl-3,7-dihydro-1H-purine-2,6-diones has been explored. This method provides a new route for synthesizing similar purine dione compounds, highlighting the advantages of thietanyl protection (Khaliullin & Shabalina, 2020).

Dipeptidyl Peptidase IV (DPP-IV) Inhibitors

Derivatives of 3-methyl-3,7-dihydro-purine-2,6-dione, with modifications at N-1 and N-7 positions, have been synthesized and characterized as DPP-IV inhibitors. These compounds show moderate to good inhibitory activities against DPP-IV, contributing to potential therapeutic applications (Mo et al., 2015).

Reaction with Trisamine

A study on the reaction of 8-bromo-substituted 3-methyl-7-(thietan-3-yl)-3,7-dihydro-1H-purine-2,6-diones with trisamine has revealed unusual reaction products. These findings contribute to the understanding of the chemical behavior of such compounds in different conditions (Khaliullin & Shabalina, 2020).

Synthesis of New Purineselenyl and Thiadiazolyl Derivatives

The synthesis of new purineselenyl and thiadiazolyl derivatives based on 7-benzyl-1,3-dimethyl-1H-purine-2,6-(3H,7H)-diones has been reported, illustrating the potential of such derivatives in developing new chemical entities (Gobouri, 2020).